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Compound of Interest

Compound Name: 2,7-Dinitronaphthalene

Cat. No.: B1220600 Get Quote

A Comparative Analysis of 2,7-Dinitronaphthalene and 1,5-Dinitronaphthalene for

Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of the physicochemical properties, synthesis,

applications, and toxicological profiles of 2,7-Dinitronaphthalene and 1,5-Dinitronaphthalene.

This information is intended to assist researchers, scientists, and professionals in the field of

drug development in understanding the characteristics of these two isomers.

Physicochemical Properties
A summary of the key physicochemical properties of 2,7-Dinitronaphthalene and 1,5-

Dinitronaphthalene is presented in the table below. While both isomers share the same

molecular formula and weight, their structural differences lead to variations in their physical

properties.
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Property 2,7-Dinitronaphthalene 1,5-Dinitronaphthalene

CAS Number 24824-27-9 605-71-0[1]

Molecular Formula C₁₀H₆N₂O₄[2] C₁₀H₆N₂O₄[1]

Molecular Weight 218.17 g/mol [2][3] 218.17 g/mol [1]

Appearance Yellow crystalline solid[2]
Yellowish-white needles or

light yellow fluffy solid[1]

Melting Point 229-233 °C[2] 213-216 °C[4]

Boiling Point ~413.5 °C (predicted)[2] Sublimes[1]

Solubility in Water Very low[2] Less than 1 mg/mL at 20 °C[1]

Solubility in Organic Solvents Soluble in organic solvents[2]

More soluble in organic

solvents like toluene and

acetone[5]

Synthesis and Production
The synthesis of both 2,7-Dinitronaphthalene and 1,5-Dinitronaphthalene is primarily

achieved through the nitration of naphthalene. However, direct nitration typically yields a

mixture of isomers, with 1,5- and 1,8-dinitronaphthalene being the major products.[6] The

separation of these isomers is a critical and often challenging step in obtaining the pure

compounds.

Experimental Protocol: General Nitration of Naphthalene

A common method for the synthesis of dinitronaphthalenes involves the following steps:

Nitrating Mixture Preparation: A mixture of concentrated sulfuric acid and concentrated nitric

acid is carefully prepared, typically maintaining a low temperature to control the exothermic

reaction.

Nitration Reaction: Naphthalene is slowly added to the nitrating mixture under controlled

temperature conditions. The reaction is allowed to proceed for a specific duration to ensure

dinitration.
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Isolation of Isomer Mixture: The reaction mixture is then poured onto ice, causing the

precipitation of the crude dinitronaphthalene isomers. The solid precipitate is collected by

filtration and washed with water until neutral.

Isomer Separation: The dried mixture of isomers can be separated by techniques such as

fractional crystallization from a suitable solvent (e.g., dichloroethane) or solvent extraction,

exploiting the differences in solubility between the isomers.[5][6]

Below is a DOT script visualizing the general synthesis pathway for dinitronaphthalenes.
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General Synthesis Pathway of Dinitronaphthalenes

Naphthalene

Nitration Reaction

Nitrating Mixture
(H₂SO₄ + HNO₃)

Crude Dinitronaphthalene
(Isomer Mixture)

Isomer Separation
(e.g., Fractional Crystallization)

1,5-Dinitronaphthalene 2,7-Dinitronaphthalene Other Isomers
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Toxicological and Biological Activity Considerations

Dinitronaphthalenes
(2,7-DNN & 1,5-DNN)

Potential Toxicity

Potential Mutagenicity

Metabolism

Considerations for
Drug Development
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Biological Activity
(Largely Unexplored)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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